Cas no 89897-93-8 (1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI))

1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI) structure
89897-93-8 structure
Product Name:1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI)
CAS No:89897-93-8
MF:C7H10O2
MW:126.153102397919
CID:712454
PubChem ID:14693478
Update Time:2025-04-19

1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI)
    • 1-Cyclobutene-1-carboxylicacid, 3-ethyl-
    • 3-ethylcyclobutene-1-carboxylic acid
    • AKOS006375536
    • 3-Ethylcyclobut-1-ene-1-carboxylic acid
    • 89897-93-8
    • DTXSID40563088
    • Inchi: 1S/C7H10O2/c1-2-5-3-6(4-5)7(8)9/h3,5H,2,4H2,1H3,(H,8,9)
    • InChI Key: SGNJQXXBFHTBMS-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(CC)C1)=O

Computed Properties

  • Exact Mass: 126.068079557g/mol
  • Monoisotopic Mass: 126.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.3Ų

1-Cyclobutene-1-carboxylic acid, 3-ethyl- (7CI,9CI) Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.